6-bromo-N-(2-chlorophenyl)-4-quinazolinamine

• IUPAC Name: 6-bromo-N-(2-chlorophenyl)quinazolin-4-amine
• InChI: InChI=1S/C14H9BrClN3/c15-9-5-6-12-10(7-9)14(18-8-17-12)19-13-4-2-1-3-11(13)16/h1-8H,(H,17,18,19)
• InChI Key: FCDADNVXSSNCQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC=NC3=C2C=C(C=C3)Br)Cl
• Molecular Formula: C14H9BrClN3
• Molecular Weight: 334.60 g/mol

Description

6-bromo-N-(2-chlorophenyl)-4-quinazolinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its synthesis methods, mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Medicinal Chemistry and Pharmacology Applications

• Tyrosine Kinase Inhibition

  Quinazoline derivatives, including compounds structurally similar to 6-bromo-N-(2-chlorophenyl)-4-quinazolinamine, have been extensively studied for their potential as tyrosine kinase inhibitors. These inhibitors show promising in vitro and in vivo antiproliferative activity and have been explored for their broad biopharmaceutical activities, including cancer therapy. Density Functional Theory (DFT) studies reveal insights into the molecular structure, aiding in understanding their interactions and effects (Khattab et al., 2016).

• Radiolabeling for EGFR-TK Imaging

  The development of rhenium and technetium complexes bearing quinazoline derivatives aims at creating biomarkers for imaging Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK) in cancer diagnostics. These complexes, through specific labeling techniques, could potentially enhance the detection and understanding of cancer proliferation mechanisms (Fernandes et al., 2008).

• Antimicrobial and Antiviral Activities

  Quinazoline derivatives have been synthesized and tested for their antimicrobial activities. Microwave synthesis has facilitated the creation of new compounds with significant biological activity, highlighting the potential of quinazoline-based compounds in developing new antimicrobial agents (Raval et al., 2012).

Optoelectronic Materials

• Electroluminescent Properties: Quinazolines are also being researched for their potential applications in optoelectronic materials. These compounds, when incorporated into π-extended conjugated systems, show significant promise for the creation of novel materials used in organic light-emitting diodes (OLEDs), including white OLEDs and red phosphorescent OLEDs. The structural flexibility of quinazoline allows for the development of materials with specific electroluminescent properties, suitable for use in various electronic devices (Lipunova et al., 2018).